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Compound of Interest

Compound Name: 2',6"-Difluoroacetophenone

Cat. No.: B084162

For researchers, scientists, and professionals in drug development, the proper management
and disposal of chemical waste is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of
2',6'-Difluoroacetophenone, ensuring compliance with safety regulations and promoting a
secure laboratory environment.

2',6'-Difluoroacetophenone is classified as a hazardous substance. It is a combustible liquid
that is harmful if swallowed and can cause significant skin, eye, and respiratory irritation.[1][2]
[3] Therefore, it must be handled with care, and its disposal must follow stringent protocols.
Under no circumstances should this chemical be disposed of down the drain or in regular trash.

[4]

Key Safety and Handling Information

Before handling 2',6'-Difluoroacetophenone, it is imperative to be familiar with its properties
and associated hazards.

Table 1: Physicochemical and Hazard Data for 2',6'-Difluoroacetophenone
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Property Data Reference(s)
CAS Number 13670-99-0 [11[2][3][5]16]
Molecular Formula CsHeF20 [31[5]
Molecular Weight 156.13 g/mol [516]1[7]
Appearance Colorless to light yellow liquid [21[61[7]

Flash Point 77 °C (170.6 °F) - closed cup [2][6][7]
Density 1.197 g/mL at 25 °C [21[7]

Boiling Point 76-79 °C at 15 mmHg [21151[7]

GHS Hazard Statements

H227 (Combustible liquid),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

[2](3][6]

Incompatibilities

Strong oxidizing agents, strong

acids, strong bases

[1]

Operational Protocol for Waste Collection and Storage

The primary and mandatory disposal route for 2',6'-Difluoroacetophenone is through an

approved hazardous waste management service.[1][6][8] The following protocol details the

necessary steps for its collection and temporary storage within the laboratory pending pickup.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety

goggles or a face shield, and a lab coat.[1][2] Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[1][3]

2. Waste Container Selection:

o Use a designated, leak-proof, and chemically compatible waste container.[9] A high-density

polyethylene (HDPE) or glass container with a secure screw cap is recommended.
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Ensure the container is clean and dry before adding any waste.

Do not use metal containers, as acids (which could be present in other waste streams)
should never be put into steel containers.[10]

. Waste Segregation:

Crucially, do not mix 2',6'-Difluoroacetophenone waste with incompatible materials.[10] It
should be collected separately from strong oxidizing agents, strong acids, and strong bases.

[1]

It is best practice to collect halogenated organic waste separately from non-halogenated
waste, as this can facilitate proper disposal and recycling by the waste management facility.

. Labeling the Waste Container:

Immediately label the waste container with the words "Hazardous Waste."[9]

Clearly list all contents, including "2',6'-Difluoroacetophenone” and any other chemicals
present in the waste stream (e.g., solvents used for rinsing).

Indicate the approximate percentage of each component.

Include the date when the first drop of waste was added to the container.

. Accumulation in a Satellite Accumulation Area (SAA):

Store the sealed waste container in a designated Satellite Accumulation Area (SAA), which
must be at or near the point of generation.[9][10]

The SAA should be a secondary containment unit (e.g., a chemical-resistant tray or tub) to
contain any potential leaks.

Keep the waste container closed at all times, except when adding waste.[9][10]

. Arranging for Disposal:
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e Once the container is full or waste is no longer being generated, contact your institution's
Environmental Health & Safety (EHS) department or a licensed chemical waste disposal
contractor to arrange for pickup.[9]

o Follow all institutional procedures for waste handover.

Emergency Procedures

o Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,
dry sand).[1] Collect the contaminated absorbent material into a suitable, closed container
for disposal as hazardous waste.[1] Ensure the area is well-ventilated. For large spills,
evacuate the area and contact your EHS department immediately.

e EXxposure:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[1]

o Skin: Wash off immediately with plenty of soap and water. Remove contaminated clothing.
Seek medical attention if irritation persists.[1]

o Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

[1]
o Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

[1]

Disposal Workflow Diagram

The following diagram outlines the decision-making and operational workflow for the proper
disposal of 2',6'-Difluoroacetophenone.
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Figure 1: Disposal Workflow for 2',6'-Difluoroacetophenone
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Caption: Disposal Workflow for 2',6'-Difluoroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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